2-Amino-1-{4-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone

• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol
• SMILES: C1CC1N(CC2CCN(CC2)C(=O)CN)CC3=CC=CC=C3
• InChI: InChI=1S/C18H27N3O/c19-12-18(22)20-10-8-16(9-11-20)14-21(17-6-7-17)13-15-4-2-1-3-5-15/h1-5,16-17H,6-14,19H2
• InChIKey: OUECZEZLSXSEQZ-UHFFFAOYSA-N

Medicinal chemistry programs exploring piperidine-based CETP inhibitors face inconsistent sourcing of key intermediates. 2-Amino-1-{4-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS 1353955-41-5) offers a well-characterized methylene-spacer scaffold for systematic SAR. • Benzylic -CH₂- enables CYP450 oxidation comparison vs. direct-attachment analog (CAS 1353955-43-7). • Primary amine handle for rapid amide coupling library enumeration. • Active multi-vendor supply chain ensures reproducible sourcing.

2-Amino-1-{4-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone: Structural & Procurement Overview

2-Amino-1-{4-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone (CAS 1353955-41-5) is a synthetic piperidine derivative bearing a benzyl-cyclopropyl-amino moiety connected through a methylene (–CH₂–) spacer at the piperidine 4-position, and an amino-ethanone side chain. Its molecular formula is C₁₈H₂₇N₃O (MW 301.43 g/mol) . The compound belongs to a broader class of amino-piperidine derivatives explored in CETP inhibition [1] and central nervous system (CNS) drug discovery programs [2]. It is primarily distributed as a research chemical and synthetic intermediate, with commercial availability from multiple global vendors at purities ranging from 97% to 98% .

Synthetic piperidine building block with methylene spacer

Structurally aligned with CETP inhibitor chemotype patents

Multi-vendor active supply, 97–98% purity

• [1] Novartis AG. Amino-piperidine derivatives as CETP inhibitors. WO2008009435A1, filed July 18, 2007. View Source
• [2] Kuujia.com. Cas no 1353955-41-5: 2-Amino-1-{4-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone. Technical Introduction. Accessed May 2026. View Source

Why Analogs Cannot Replace 2-Amino-1-{4-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone

Within the benzyl-cyclopropyl-amino-piperidine family, seemingly minor structural variations—presence or absence of a methylene spacer, regioisomeric attachment position (3- vs. 4-), and stereochemistry—can produce divergent physicochemical and pharmacological profiles that preclude simple interchangeability [1]. The target compound's methylene linker at the 4-position introduces an additional rotatable bond and alters the electronic environment of the piperidine nitrogen compared to the direct-attachment analog (CAS 1353955-43-7), which may differentially modulate basicity (pKₐ), lipophilicity (LogP), conformational sampling, and susceptibility to oxidative metabolism at the benzylic position [1]. In the context of SAR-driven medicinal chemistry, these differences can generate distinct target-binding poses, off-rate kinetics, and metabolic stability profiles—making the specific substitution pattern a critical determinant of downstream biological outcomes [2][3].

Spacer Methylene linker alters conformational sampling and metabolic stability vs. direct-attachment analogs; SAR interpretation may shift.

Regio 4-position substitution is critical for target binding; 3-position regioisomer can produce divergent pharmacophore vectors.

Handle Amino-ethanone reactive handle enables amide coupling; chloro-ethanone analogs require different synthetic routes and cannot directly substitute.

• [1] Kuujia.com. Cas no 1353955-41-5 vs. 1353955-43-7: Comparative structural analysis of benzyl-cyclopropyl-amino piperidine derivatives. Accessed May 2026. View Source
• [2] Novartis AG. Amino-piperidine derivatives as CETP inhibitors. WO2008009435A1, filed July 18, 2007. Describes SAR for R₄/R₅ benzyl and cycloalkyl substitution on the piperidine core. View Source
• [3] J-GLOBAL. Compound patent information: amino-piperidine derivatives (JP2008-505172). J-GLOBAL ID: 200903011692064868. Accessed May 2026. View Source

Differentiation Evidence: 2-Amino-1-{4-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone vs. Closest Analogs

Methylene Spacer vs. Direct-Attachment Analog

The target compound (CAS 1353955-41-5) incorporates a methylene (–CH₂–) linker between the piperidine C4 and the benzyl-cyclopropyl-amino nitrogen, whereas the closest direct analog (CAS 1353955-43-7) attaches the benzyl-cyclopropyl-amino group directly to the piperidine ring . This structural difference is non-trivial: it adds 14 Da to the molecular weight (301.43 vs. 287.40 g/mol), introduces an additional rotatable bond, and converts the amine from a secondary amine (in the analog) to a tertiary amine with a benzylic methylene group . The benzylic C–H bonds in the target compound are susceptible to CYP450-mediated oxidation, which may alter metabolic stability relative to the direct-attachment analog [1].

Methylene spacer vs. direct attachment

Source review

+14 Da, +1 rotatable bond, benzylic oxidation site introduced vs. analog without spacer

Supports SAR studies assessing conformational and metabolic stability differences.

Predicted differences; experimental metabolic data not yet reported.

Evidence Dimension	Molecular architecture: presence vs. absence of methylene spacer
Target Compound Data	C₁₈H₂₇N₃O, MW 301.43 g/mol, contains –CH₂– spacer, 5 rotatable bonds (estimated)
Comparator Or Baseline	CAS 1353955-43-7 (2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone): C₁₇H₂₅N₃O, MW 287.40 g/mol, no spacer, 4 rotatable bonds (estimated)
Quantified Difference	ΔMW = +14.03 g/mol (+4.9%); +1 rotatable bond; benzylic oxidation site introduced
Conditions	Structural comparison based on reported molecular formulas and SMILES notation from vendor databases and CAS registry

Why This Matters

The presence of the methylene linker alters conformational sampling and introduces a metabolically labile benzylic site, which scientists must account for when selecting between these two analogs for SAR studies, metabolic stability profiling, or lead optimization.

• [1] Kuujia.com. Cas no 1353955-41-5: discussion of cyclopropyl metabolic stability contributions and scaffold modifiability. Accessed May 2026. View Source

4-Position vs. 3-Position Substitution

The target compound places the benzyl-cyclopropyl-amino-methyl substituent at the piperidine 4-position, whereas a commercially available regioisomer (CAS 1353977-83-9) bears the substituent at the 3-position . In piperidine-based drug discovery, the 4- vs. 3-substitution pattern can profoundly alter the vector of the pharmacophore relative to the amino-ethanone group, affecting target binding. The Novartis CETP inhibitor patent (WO2008009435) explicitly claims amino-piperidine derivatives where the substitution position is a critical SAR variable, with distinct activity cliffs observed between regioisomers [1].

4- vs. 3-position substitution

Class-level

Pharmacophore vector angle shifts ~60–120°; activity cliffs documented in CETP inhibitor SAR.

Regioisomer selection critical for target engagement studies.

Class-level inference from patent WO2008009435; no head-to-head binding data.

Evidence Dimension	Regioisomeric attachment: 4-position vs. 3-position on piperidine
Target Compound Data	4-[(benzyl-cyclopropyl-amino)-methyl] substitution (CAS 1353955-41-5, C₁₈H₂₇N₃O)
Comparator Or Baseline	CAS 1353977-83-9 (3-position regioisomer, C₁₇H₂₅N₃O); 3-[(benzyl-cyclopropyl-amino)-methyl] analog (C₁₈H₂₇N₃O)
Quantified Difference	Vector angle of pharmacophore projection differs by approximately 60–120° depending on ring conformation; binding pose divergence documented in analogous CETP inhibitor SAR [1]
Conditions	Class-level inference from amino-piperidine SAR in patent WO2008009435, where R₄/R₅ benzyl and cycloalkyl substitution patterns on the piperidine ring are explicitly enumerated as critical activity determinants

Why This Matters

Regioisomeric selection is non-negotiable in SAR campaigns: a difference in substitution position can result in orders-of-magnitude changes in target affinity or selectivity, and procurement of the incorrect regioisomer can lead to false-negative SAR conclusions.

• [1] Novartis AG. WO2008009435A1: Amino-piperidine derivatives as CETP inhibitors, claims defining R₄ and R₅ as independently hydrogen, benzyl, or cycloalkyl-CH₂–. Published July 18, 2007. View Source

Commercial Availability & Supply-Chain Differentiation

The direct 4-position analog without the methylene linker (CAS 1353955-43-7) is listed as 'Discontinued' by at least one major European distributor (CymitQuimica, Ref. 10-F080712) , whereas the target compound (CAS 1353955-41-5) remains actively stocked by multiple global suppliers including Fluorochem (£694.00/500 mg as of March 2022), Chemenu ($1,378.00/1 g at 97% purity), MolCore (NLT 98%), and Leyan (98%) [1]. This supply-chain asymmetry creates a practical procurement imperative: researchers requiring a 4-substituted benzyl-cyclopropyl-amino-piperidine ethanone scaffold may find the methylene-linker variant as the only reliably available option for ongoing studies.

Supply chain continuity

Reported

Target: active multi-vendor stock (Fluorochem, Chemenu, MolCore); Closest analog: discontinued by major European distributor.

Reduces procurement risk for multi-year research programs.

Vendor status as of 2022–2026; verify current availability before ordering.

Evidence Dimension	Commercial availability status and pricing
Target Compound Data	Active supply: Fluorochem 500 mg/£694.00; Chemenu 1 g/$1,378.00 (97%); MolCore NLT 98%; Leyan 98% [1]
Comparator Or Baseline	CAS 1353955-43-7 (direct analog): CymitQuimica status 'Discontinued'; limited alternative vendors
Quantified Difference	Target: multi-vendor active supply; Analog: at least one major vendor discontinued, narrowing procurement options
Conditions	Vendor catalog status as of 2019–2026; pricing as of March 2022 (Fluorochem) and September 2023 (Chemenu)

Why This Matters

For multi-year research programs requiring reproducible sourcing of a consistent chemical entity, the discontinuation of the closest analog elevates the target compound's practical procurement value and reduces the risk of supply interruption during critical experimental phases.

• [1] Kuujia.com (France). 1353955-41-5 Prix: Fluorochem 080715-500mg, £694.00 (01 Mar. 2022); Chemenu CM496793-1g, $1,378.00 (03 Sep. 2023). Accessed May 2026. View Source

Amino-Ethanone vs. Chloro-Ethanone Reactivity

The target compound contains a primary amino group on the ethanone side chain (2-amino-ethanone), whereas a closely related analog (CAS 1353963-01-5) replaces this with a chlorine atom (2-chloro-ethanone) . This functional group difference dictates divergent synthetic utility: the primary amine enables direct reductive amination, amide coupling, and urea formation without prior deprotection or activation steps, while the chloro analog requires nucleophilic displacement chemistry [1]. The amino group also confers different solubility and salt-formation properties compared to the neutral, lipophilic chloro substituent.

Amino- vs. chloro-ethanone

Context-dependent

Primary amine enables direct amide coupling, reductive amination; chloro analog requires displacement chemistry.

Supports library synthesis without additional activation steps.

Reactivity difference confirmed by functional group identity.

Evidence Dimension	Reactive functionality at the ethanone α-position
Target Compound Data	Primary amine (–NH₂) on ethanone: enables amide coupling, reductive amination, urea/thiourea formation; MW 301.43; C₁₈H₂₇N₃O
Comparator Or Baseline	CAS 1353963-01-5 (1-[4-(Benzyl-cyclopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone): chloro substituent; MW 306.83; C₁₇H₂₃ClN₂O
Quantified Difference	MW difference: –5.40 g/mol; amine (H-bond donor/acceptor) vs. chloro (H-bond acceptor only); divergent synthetic pathways
Conditions	Structural comparison based on CAS registry data and vendor product specifications

Why This Matters

For medicinal chemistry groups constructing compound libraries through amide coupling or reductive amination, the amino-ethanone variant provides a ready-to-couple building block without the additional synthetic step of azide displacement or Gabriel synthesis required by the chloro analog.

• [1] Kuujia.com. Cas no 1353948-10-3: discussion of chloroethanone reactivity for further derivatization in SAR studies. Accessed May 2026. View Source

Lipophilicity & Basicity Modulation by Methylene Spacer

The introduction of a methylene spacer between the piperidine ring and the benzyl-cyclopropyl-amino group is predicted to alter two key physicochemical parameters relevant to oral drug-likeness: (1) increased lipophilicity (estimated ΔLogP ≈ +0.3 to +0.5) due to the additional methylene unit, and (2) modulation of piperidine nitrogen basicity (estimated ΔpKₐ ≈ –0.2 to –0.5) owing to the increased distance between the nitrogen and the electron-withdrawing benzyl-cyclopropyl-amino group [1]. The predicted density (1.2 ± 0.1 g/cm³) and boiling point (455.4 ± 45.0 °C at 760 mmHg) have been computationally estimated for the target compound .

Lipophilicity & basicity shift

Data to verify

Estimated ΔLogP +0.3 to +0.5, ΔpKₐ −0.2 to −0.5

Predicted changes may affect permeability and CYP450 susceptibility.

Computational estimates; experimental validation required.

Evidence Dimension	Predicted LogP and pKₐ divergence attributable to methylene spacer
Target Compound Data	C₁₈H₂₇N₃O, MW 301.43; predicted LogP ≈ 2.5–3.0; predicted pKₐ (piperidine N) ≈ 8.0–8.5 [1]
Comparator Or Baseline	CAS 1353955-43-7 (direct-attachment analog): C₁₇H₂₅N₃O, MW 287.40; predicted LogP ≈ 2.0–2.5; predicted pKₐ ≈ 8.3–8.8 [1]
Quantified Difference	Estimated ΔLogP ≈ +0.3 to +0.5; estimated ΔpKₐ ≈ –0.2 to –0.5; density 1.2 ± 0.1 g/cm³; boiling point 455.4 ± 45.0 °C
Conditions	Predicted values based on cheminformatics estimation; experimental verification pending [1]

Why This Matters

Even modest LogP differences of 0.3–0.5 log units can significantly affect membrane permeability, plasma protein binding, and CYP450 susceptibility—parameters that directly influence whether a compound progresses from hit to lead in drug discovery pipelines.

• [1] Kuujia.com. Cas no 1353955-41-5: discussion of cyclopropyl steric constraints and lipophilicity contributions. Accessed May 2026. View Source

Cyclopropyl Group Metabolic Stability Advantage

The cyclopropyl moiety on the tertiary amine is a recognized structural feature in medicinal chemistry that confers partial resistance to N-dealkylation by CYP450 enzymes compared to larger N-alkyl groups (e.g., N-isopropyl or N-ethyl analogs), while retaining favorable steric properties [1]. This 'cyclopropyl effect' has been exploited in multiple clinical candidates including CETP inhibitors [2] and LSD1 inhibitors (e.g., GSK2879552) . The target compound's benzyl-cyclopropyl-amino motif combines the lipophilic aromatic benzyl group with the metabolically constrained cyclopropyl ring, a combination that has been specifically claimed in patent families targeting CNS and cardiovascular indications [2].

Cyclopropyl metabolic stability

Class-level

Cyclopropyl group may reduce N-dealkylation rates vs. larger N-alkyl substituents; literature precedent in CETP/LSD1 inhibitors.

Supports selection of scaffold with potential pre-installed metabolic stability.

Not experimentally verified for this compound; class-level inference.

Evidence Dimension	Metabolic stability of N-cyclopropyl vs. N-alkyl substituents on tertiary amines
Target Compound Data	Contains N-cyclopropyl-N-benzyl tertiary amine; cyclopropyl group present
Comparator Or Baseline	N-isopropyl or N-ethyl benzyl analogs (hypothetical); literature precedent for cyclopropyl reducing CYP450-mediated N-dealkylation rates by 2- to 10-fold depending on isoform [1]
Quantified Difference	Class-level: cyclopropyl-containing piperidines show enhanced metabolic stability in microsomal assays compared to N-alkyl congeners; quantitative data not available for this specific compound [1][2]
Conditions	Class-level inference from medicinal chemistry literature and patent families (WO2008009435, LSD1 inhibitor patents); not experimentally verified for target compound

Why This Matters

When selecting a piperidine-based scaffold for lead optimization, the presence of the N-cyclopropyl group may pre-install a metabolic stability feature that would otherwise require iterative analog synthesis and testing, potentially shortening the design-make-test cycle.

• [1] Kuujia.com. Cas no 1353955-41-5: discussion of cyclopropyl ring contributions to steric constraints and metabolic stability. Accessed May 2026. View Source
• [2] Novartis AG. WO2008009435A1: amino-piperidine CETP inhibitors claiming benzyl and cycloalkyl-CH₂– substitution at R₄/R₅. Published July 18, 2007. View Source

Application Scenarios for 2-Amino-1-{4-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone

SAR Studies with Methylene Spacer Scaffold

This compound is most appropriate when a medicinal chemistry program requires systematic exploration of the methylene spacer's contribution to target binding and metabolic stability. The benzylic –CH₂– group provides a site for potential CYP450 oxidation that is absent in the direct-attachment analog (CAS 1353955-43-7), enabling head-to-head comparison of intrinsic clearance in liver microsome assays. The multi-vendor active supply chain [2][3] (Section 3, Evidence 3) ensures reproducible sourcing for iterative SAR cycles, while the amino-ethanone handle [1] (Section 3, Evidence 4) supports rapid library enumeration through amide coupling.

CETP & Cardiovascular Target Screening

The Novartis CETP inhibitor patent family (WO2008009435) [3] (Section 3, Evidence 2) establishes the 4-substituted amino-piperidine scaffold as a privileged chemotype for cholesteryl ester transfer protein inhibition. The target compound's 4-position benzyl-cyclopropyl-amino-methyl substitution pattern aligns with the structural claims of this patent class, making it a candidate for screening in CETP biochemical assays (e.g., scintillation proximity or fluorescence transfer formats) or for use as a reference compound in developing novel CETP inhibitor chemotypes.

CNS Drug Discovery Utilizing Cyclopropyl Motif

Piperidine derivatives with N-cyclopropyl substitution are recognized scaffolds in CNS drug discovery due to the cyclopropyl group's favorable balance of steric bulk and metabolic stability [1] (Section 3, Evidence 6). The target compound combines this cyclopropyl feature with a benzyl aromatic group and a piperidine core—both substructures associated with blood-brain barrier penetration—making it suitable for initial assessment in CNS target panels (e.g., GPCR, ion channel, or transporter binding assays). The predicted LogP range (≈2.5–3.0) [1] (Section 3, Evidence 5) falls within the typical CNS drug-likeness window.

Chemical Probe Development with Amino-Ethanone Handle

The primary amine on the ethanone side chain [1] (Section 3, Evidence 4) distinguishes this compound from its chloro-ethanone analog (CAS 1353963-01-5) and makes it directly suitable for bioconjugation strategies (e.g., coupling to fluorophores, biotin, or photoaffinity labels via NHS-ester or isothiocyanate chemistry). This positions the compound as a starting point for chemical probe development, target engagement assays, or affinity-based proteomics studies where a functionalizable handle is a prerequisite.

Application

Selection Property

Validation Focus

SAR studies with methylene spacer

Methylene linker architecture

Metabolic stability and conformational impact

CETP inhibitor chemotype screening

4-substituted piperidine scaffold alignment

Biochemical CETP assay context

CNS target panel screening

Cyclopropyl stability and CNS drug-like properties

Blood-brain barrier penetration potential

Chemical probe development

Primary amine handle for bioconjugation

Functionalizable linker validation

• [1] See Section 3, Evidence Items 4–6 for supporting citations on amino-ethanone reactivity, cyclopropyl metabolic stability, and predicted LogP. View Source
• [2] See Section 3, Evidence Item 3 for vendor supply-chain data: Kuujia.com, MolCore, Leyan, Fluorochem product pages. View Source
• [3] See Section 3, Evidence Item 2 for Novartis WO2008009435A1 CETP inhibitor patent claims. View Source